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Compound of Interest

Compound Name:
2-Heptanone, 4-hydroxy-, (4R)-

(9CI)

CAS No.: 143004-06-2

Cat. No.: B136172

Get Quote

Executive Summary: Immediate Action Card
Parameter Critical Data

CAS Number
25290-14-6 (General/Racemic) | Stereospecific

(4R) is often custom synthesized.[1][2][3]

Waste Class
Non-Halogenated Organic Solvent

(Combustible).[2]

RCRA Code
D001 (Ignitable) - Precautionary classification

due to solvent matrix.[2]

Primary Hazard Bioactive Pheromone / Combustible Liquid.

Disposal Method
Thermal Destruction (Incineration) via licensed

TSDF.[2]

Prohibited
DO NOT pour down drains.[2][4][5][6][7] DO

NOT evaporate in fume hoods.[2]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b136172#bc-rfq
https://www.guidechem.com/dictionary/en/25290-14-6.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxy-6-methyl-2-heptanone_-_4R
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxy-6-methyl-2-heptanone_-_4R
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxy-6-methyl-2-heptanone_-_4R
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxy-6-methyl-2-heptanone_-_4R
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxy-6-methyl-2-heptanone_-_4R
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB21222~~PDF~~MTR~~CGV4~~EN~~2025-09-09%2016:18:06~~4-Heptanone~~
https://danr.sd.gov/Environment/WasteManagement/HazardousWaste/docs/Waste_Lab_Chemicals_Disposal_Guide.pdf
https://ehs.wisc.edu/wp-content/uploads/sites/1408/2020/09/DisposalUsedUnwantedChemicals.pdf
https://www.tion.co.uk/education/safe-storage-and-disposal-of-chemicals-in-a-lab/
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxy-6-methyl-2-heptanone_-_4R
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b136172?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Profile & Hazard Identification
Senior Scientist Insight: While often handled as a generic organic solvent, (4R)-4-hydroxy-2-

heptanone is a potent semiochemical (pheromone) used in pest control research (e.g.,

Sitophilus weevils).[2][3] Standard disposal protocols must be elevated to prevent "biological

pollution"—the release of bioactive signals that can disrupt local ecosystems or ruin ongoing

behavioral assays in the facility.

Chemical Structure: Chiral Ketone-Alcohol (

).[2]

Physical State: Colorless to pale yellow liquid.[2]

Flash Point: Estimated >60°C (140°F).[2] Note: While technically "Combustible" (Class IIIA),

it is best managed as "Flammable" in mixed solvent waste streams to simplify compliance.[3]

Bioactivity: High.[2] Trace vapors can trigger behavioral responses in specific insect species.

Waste Characterization & Segregation
Proper characterization prevents expensive re-classification fees and dangerous incompatibility

reactions.[2]

Waste Stream Criteria Container Type

Stream A: Pure Chemical
Unused stock or degraded

pure material.[2][3]

Amber Glass or HDPE with

Teflon-lined cap.[2]

Stream B: Mixed Solvents
Reaction mixtures (e.g., with

Ethanol, Hexane).[3]

Safety Can (Red) or HDPE

Carboy (White).[2]

Stream C: Solid Waste
Contaminated gloves, wipes,

septa.[3]

Clear Poly Bag (Double-

bagged) in Drum.

Stream D: Rinsate
First 3 rinses of empty

containers.[2]
Combine with Stream B.

Segregation Rules:
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Oxidizers: Keep strictly separate from strong oxidizers (e.g., Nitric Acid, Peroxides).[3] The

hydroxyl group makes this compound susceptible to rapid, exothermic oxidation.[3]

Halogens: Segregate from halogenated solvents (Dichloromethane, Chloroform) to minimize

disposal costs, unless they are already part of the reaction matrix.[3]

Step-by-Step Disposal Protocols
Protocol A: Small-Scale Laboratory Disposal (Vial/Flask)
Use this for residual amounts left in synthesis or assay vials.[2][3]

Deactivation (Bioactivity Control):

Do not wash vials directly in the sink. The pheromone is lipophilic and will coat pipes,

potentially releasing signals later.[3]

Step 1: Add a compatible solvent (Ethanol or Acetone) to the vial to solubilize the oil.

Step 2: Transfer the solution to the Non-Halogenated Organic Waste container.

Step 3: Repeat rinse two more times (Triple Rinse Rule).[2]

Container Disposal:

Once triple-rinsed, deface the label on the vial.[3]

Place the empty glass vial in the Glass/Sharps disposal box, not general trash.

Protocol B: Bulk/Stock Disposal (>500 mL)
Use this for expired stock solutions.[2][3]

Labeling:

Affix a hazardous waste label.[2][8]

Constituents: Write "2-Heptanone, 4-hydroxy- (95%), Ethanol (5%)".[2][3]

Hazard Checkboxes: Mark "Flammable/Combustible" and "Irritant".[2]
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Bulking:

Pour into a dedicated HDPE waste carboy (e.g., 20L "Jerry Can").[3]

Headspace: Leave 10% headspace to allow for thermal expansion.[2]

Conductivity: If pouring into a metal drum, ground and bond the source and receiving

containers to prevent static discharge, even if the flash point is high.[3]

Protocol C: Spill Cleanup (Emergency)
Isolate: Evacuate the immediate area. Pheromones can be pungent and distracting; high

concentrations may cause respiratory irritation.[2]

Absorb: Use vermiculite or activated charcoal pads.[2] Charcoal is preferred as it adsorbs

the organic vapors and neutralizes the odor/signal.

Clean: Wipe the surface with 70% Ethanol, then water.

Dispose: Place all absorbent materials into a sealed bag and label as "Solid Chemical

Waste".

Visual Workflow: Disposal Decision Tree
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Empty Container Protocol

Waste Generation:
(4R)-4-Hydroxy-2-heptanone

Is the waste Pure or Mixed? Solid Waste
(Wipes/Gloves)

Contaminated Solids

Pure Chemical
(Expired/Degraded)

Pure

Mixed Solvent Stream

Mixture

Label: 'Combustible'
Segregate from Oxidizers

Triple Rinse with Ethanol
Combine Rinsate with Liquid Waste

Empty Bottle

Contains Halogens?
(DCM, Chloroform)

Non-Halogenated
Organic Waste

No

Halogenated
Organic Waste

Yes

Ship to TSDF for
Incineration (Fuel Blending)

Lab Pack

Click to download full resolution via product page

Caption: Decision logic for classifying and routing (4R)-4-hydroxy-2-heptanone waste streams

to ensure regulatory compliance and cost-efficiency.

Regulatory & Compliance Notes
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RCRA (USA): This compound is not specifically "P" or "U" listed.[2] However, because it is

an organic liquid with a flash point likely < 140°F (60°C) when mixed with synthesis solvents,

it defaults to D001 (Ignitable).[3] Even if pure (Flash Point > 60°C), many institutions manage

all organic ketones as D001 to simplify protocols.[3]

Drain Disposal:Strictly Prohibited. The compound's water solubility is limited, and its

biological activity makes it an environmental pollutant.[3]

Destruction Method: The preferred method is Fuel Blending/Incineration. This ensures

complete thermal destruction of the chiral center and cessation of any biological activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Contact our Ph.D. Support Team for a compatibility check
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